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Cat. No.: B1265539

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butylbenzaldehyde (also known as p-tert-butylbenzaldehyde) is an aromatic aldehyde
characterized by a benzaldehyde ring substituted with a bulky tert-butyl group at the para (4)
position. Its unique structure makes it a crucial intermediate in the synthesis of various fine
chemicals, including pharmaceuticals, dyes, and particularly, fragrance compounds like Lilial
and Bourgeonal.[1] A thorough understanding of its physical and chemical properties is
essential for its effective handling, application in synthetic protocols, and for quality control in
research and industrial settings.

This technical guide provides an in-depth overview of the core physical properties of 4-tert-
Butylbenzaldehyde, detailed experimental protocols for their determination, and a logical
workflow for its characterization.

Core Physical and Chemical Properties

The fundamental physical and chemical identifiers for 4-tert-Butylbenzaldehyde are
summarized in the table below. The compound is a colorless to pale yellow liquid at ambient
temperature.[2]
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Property Value

CAS Number 939-97-9[3]

Molecular Formula C11H140[3][4]

Molecular Weight 162.23 g/mol [3][4]

Appearance Clear, colorless to pale yellow liquid[2]

Density 0.97 g/mL at 25 °C[5][6]

Boiling Point 246 - 248.7 °C at 760 mmHg[1] 130 °C at 25
mmHg[5][6]

Melting Point Not applicable (Liquid at standard conditions)

Refractive Index (n2°/D)

1.528 - 1.531 at 20 °C[3][5]

Flash Point 101 °C (213.8 °F) - closed cup
Water: 54.18 mg/L at 25 °C (sparingly soluble)
Solubility [2] Organic Solvents: Soluble in methanol and

other common organic solvents.[5]

Spectroscopic Data

Spectroscopic analysis is critical for confirming the identity and purity of 4-tert-

Butylbenzaldehyde. Key spectral data are presented below.
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Spectroscopy Type Characteristic Peaks /| Chemical Shifts (8)

0 ~9.98 ppm (s, 1H, -CHO) & ~7.82 ppm (d, 2H,
Ar-H ortho to -CHO) & ~7.55 ppm (d, 2H, Ar-H
meta to -CHO) & ~1.35 ppm (s, 9H, -C(CH3)3)[7]
[8]

1H NMR

0 ~192.1 ppm (C=0) & ~158.5 ppm (Ar-C para
to -CHO) 6 ~134.1 ppm (Ar-C ipso to -CHO) &

13C NMR ~129.7 ppm (Ar-CH ortho to -CHO) 6 ~126.0
ppm (Ar-CH meta to -CHO) & ~35.4 ppm (-
C(CHs)3) & ~31.1 ppm (-C(CHs)3)[8]

~2830-2720 cm~1t (C-H stretch, aldehyde)
~1705 cm~t (C=0 stretch, carbonyl) ~1605,
1575 cm~1 (C=C stretch, aromatic ring) ~2965
cm~1 (C-H stretch, aliphatic)[4][9]

Infrared (IR)

Experimental Protocols

This section provides detailed methodologies for determining key physical properties of 4-tert-
Butylbenzaldehyde.

Determination of Density using a Pychometer

Objective: To accurately measure the density of liquid 4-tert-Butylbenzaldehyde at a specified
temperature (e.g., 25 °C).

Apparatus:

Pycnometer (Density Bottle) of known volume (e.g., 10 mL)

Analytical balance (readable to +0.0001 g)

Thermostatic water bath

Pasteur pipette

Lint-free tissue
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» Acetone or ethanol for cleaning
Procedure:

o Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable
solvent (e.g., acetone) and ensure it is completely dry.

o Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its
stopper on the analytical balance. Record this mass as m1.[10]

 Filling: Carefully fill the pycnometer with 4-tert-Butylbenzaldehyde until the liquid is slightly
above the calibration mark, avoiding the formation of air bubbles.

o Thermostatic Equilibration: Place the filled pycnometer (unstoppered) in a thermostatic water
bath set to the desired temperature (25.0 °C). Allow it to equilibrate for at least 20 minutes.

e Volume Adjustment: While the pycnometer is in the bath, insert the stopper. The capillary in
the stopper will allow excess liquid to escape as it expands to the final temperature, ensuring
the volume is precise.

» Drying and Weighing: Remove the pycnometer from the bath and carefully dry its exterior
with a lint-free tissue. Ensure no liquid remains on the outside surfaces.

o Mass of Filled Pycnometer: Weigh the filled and dried pycnometer. Record this mass as mo.
o Calculation: Calculate the density (p) using the following formula:
o p=(M2-m1)/V
o Where:
= M1 = mass of the empty pycnometer (g)
= m2 = mass of the pycnometer filled with the liquid (g)

» V = calibrated volume of the pycnometer (mL)

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b1265539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Boiling Point using Micro-Reflux
Method

Objective: To determine the boiling point of a small sample of 4-tert-Butylbenzaldehyde.

Apparatus:

Small test tube (e.g., 10 x 75 mm) or a reaction vial
Thermometer or digital temperature probe

Heating mantle or sand bath

Clamps and stand

Magnetic stirrer and a small stir bar (optional, for even heating)

Microscale condenser (optional, for improved accuracy)

Procedure:

Setup: Place approximately 0.5 mL of 4-tert-Butylbenzaldehyde into the test tube along
with a small magnetic stir bar.[11]

Positioning: Clamp the test tube securely within the heating mantle or sand bath.

Thermometer Placement: Clamp a thermometer so that its bulb is positioned approximately
1 cm above the surface of the liquid. The bulb should be in the vapor path to measure the
temperature of the condensing vapor, not the liquid itself.[11]

Heating: Gently heat the sample. If using a condenser, ensure cooling water is flowing.

Observation: Observe the sample as it begins to boil. A "reflux ring" of condensing vapor will
become visible on the walls of the test tube. Adjust the heating rate so this ring is stable and
located at or just below the thermometer bulb.[11]

Temperature Reading: When the temperature reading on the thermometer stabilizes while
the liquid is gently refluxing, record this value. This stable temperature is the boiling point of
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the liquid at the current atmospheric pressure.

o Pressure Correction: Record the ambient atmospheric pressure. If necessary, the boiling
point can be corrected to standard pressure (760 mmHg) using a nomograph or appropriate
formula.

Determination of Refractive Index using an Abbe
Refractometer

Objective: To measure the refractive index of liquid 4-tert-Butylbenzaldehyde.
Apparatus:

Abbe Refractometer

Constant temperature water circulator (set to 20.0 °C)

Disposable Pasteur pipette

Soft lens tissue

Ethanol or acetone for cleaning

Distilled water for calibration

Procedure:

» Calibration: Turn on the refractometer light source and the water circulator. Calibrate the
instrument by placing a few drops of distilled water onto the prism. The refractive index
should read 1.3330 at 20 °C. Adjust if necessary using the calibration screw.[12]

o Cleaning: After calibration, clean the prism surfaces thoroughly with a soft tissue moistened
with ethanol or acetone, and then dry with a clean, dry tissue.[12][13]

o Sample Application: Using a clean pipette, place 2-3 drops of 4-tert-Butylbenzaldehyde
onto the surface of the measuring prism. Do not allow the pipette tip to touch the prism
surface to avoid scratching.[12][13]
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o Measurement: Gently close the hinged prism assembly. Look through the eyepiece. You will
see a field of view that is partially light and partially dark.

e Adjusting: Turn the coarse adjustment knob until the boundary line between the light and
dark fields is visible. Use the dispersion compensator dial to sharpen the boundary line,
removing any color fringe.[13]

» Reading: Use the fine adjustment knob to move the sharp boundary line exactly to the center
of the crosshairs in the eyepiece.[13]

o Record Value: Depress the switch to illuminate the internal scale and record the refractive
index value to four decimal places.

o Cleaning: After the measurement is complete, immediately clean the prisms with a soft tissue
and an appropriate solvent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the complete physical characterization
of a new batch of 4-tert-Butylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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